Cas no 74542-69-1 (1,2,4,5-Tetrakis(isopropylthio)benzene)

• Product name: 1,2,4,5-Tetrakis(isopropylthio)benzene
• CAS No: 74542-69-1
• MF: C₁₈H₃₀S₄
• MW: 374.6908
• MDL: MFCD04039784
• CID: 90638
• PubChem ID: 633075

1,2,4,5-Tetrakis(isopropylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrakis(isopropylthio)benzene
• 1,2,4,5-tetrakis(propan-2-ylsulfanyl)benzene
• 1,2,4,5-TETRA(ISOPROPYLTHIO)BENZENE
• MFCD04039784
• SCHEMBL10743562
• 74542-69-1
• InChI=1/C18H30S4/c1-11(2)19-15-9-17(21-13(5)6)18(22-14(7)8)10-16(15)20-12(3)4/h9-14H,1-8H3
• DTXSID40348231
• AKOS024348914
• GTFNUNQIHYSXTJ-UHFFFAOYSA-
• 1,2,4,5-Tetrakis(isopropylsulfanyl)benzene #

• MDL： MFCD04039784
• Inchi： InChI=1S/C18H30S4/c1-11(2)19-15-9-17(21-13(5)6)18(22-14(7)8)10-16(15)20-12(3)4/h9-14H,1-8H3
• InChI Key： GTFNUNQIHYSXTJ-UHFFFAOYSA-N
• SMILES： CC(C)SC1=CC(=C(C=C1SC(C)C)SC(C)C)SC(C)C

Computed Properties

• Exact Mass: 374.12300
• Monoisotopic Mass: 374.12303565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Tautomer Count: nothing
• Topological Polar Surface Area: 101Ų
• Surface Charge: 0

Experimental Properties

• Color/Form: Lens powder.
• Melting Point: 76-78°C
• Boiling Point: 453.9°C at 760 mmHg
• Flash Point: 228.3°C
• PSA: 101.20000
• LogP: 7.68860
• Solubility: Not determined.

1,2,4,5-Tetrakis(isopropylthio)benzene Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37
• Risk Phrases：R20/21/22

1,2,4,5-Tetrakis(isopropylthio)benzene Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on 1,2,4,5-Tetrakis(isopropylthio)benzene

1,2,4,5-Tetrakis(isopropylthio)benzene: A Comprehensive Overview

1,2,4,5-Tetrakis(isopropylthio)benzene (CAS No. 74542-69-1) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of benzene derivatives and is characterized by its four isopropylthio substituents attached to the benzene ring at positions 1, 2, 4, and 5. The molecule's structure is symmetric and highly functionalized, making it a valuable compound in various fields of chemistry and materials science.

The synthesis of 1,2,4,5-tetrakis(isopropylthio)benzene involves a series of carefully controlled reactions. Typically, the starting material is benzene with appropriate directing groups to facilitate the substitution reactions. The isopropylthio groups are introduced through nucleophilic aromatic substitution or other specialized methods. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound.

One of the most notable features of 1,2,4,5-tetrakis(isopropylthio)benzene is its excellent thermal stability and chemical resistance. These properties make it ideal for use in high-temperature applications and as a stabilizing agent in various chemical processes. Moreover, the compound exhibits unique electronic properties due to the sulfur atoms in the isopropylthio groups. These properties have been leveraged in recent studies to develop advanced materials for electronics and energy storage systems.

Recent research has focused on the application of 1,2,4,5-tetrakis(isopropylthio)benzene in polymer chemistry. Scientists have discovered that this compound can act as a crosslinking agent in the synthesis of high-performance polymers. The sulfur atoms in the molecule facilitate strong bonds between polymer chains, resulting in materials with enhanced mechanical strength and thermal stability. This development has opened new avenues for its use in aerospace and automotive industries.

In addition to its industrial applications, 1,2,4,5-tetrakis(isopropylthio)benzene has shown potential in biological systems. Studies have demonstrated that this compound can interact with certain enzymes and proteins due to its unique molecular structure. This interaction has been explored for drug delivery systems and as a component in bio-compatible materials.

The environmental impact of 1,2,4,5-tetrakis(isopropylthio)benzene has also been a topic of recent research. Researchers have investigated its biodegradability and toxicity under various conditions. Preliminary results suggest that the compound is not harmful to aquatic life when used within recommended limits. However, further studies are needed to fully understand its environmental footprint.

In conclusion,1,2,4,5-tetrakis(isopropylthio)benzene (CAS No. 74542-69-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses for this compound